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Compound of Interest

Compound Name: Gabapentin-d4

Cat. No.: B602477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Gabapentin-d4, a deuterated internal standard essential for the accurate quantification of the

widely used anticonvulsant and analgesic drug, gabapentin. This document is intended for

researchers, scientists, and drug development professionals who require reliable sources of

Gabapentin-d4 for bioanalytical studies, pharmacokinetic research, and other applications

demanding precise measurement of gabapentin concentrations in various biological matrices.

Introduction
Gabapentin-d4 is a stable isotope-labeled analog of gabapentin, where four hydrogen atoms

have been replaced with deuterium. This isotopic substitution results in a molecule with a

higher mass-to-charge ratio (m/z) than the parent compound, while maintaining nearly identical

physicochemical properties. These characteristics make Gabapentin-d4 an ideal internal

standard for mass spectrometry-based bioanalytical methods, such as liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard

is the gold standard in quantitative bioanalysis as it effectively compensates for variations in

sample preparation, chromatographic retention time, and ionization efficiency, thereby ensuring

the accuracy and precision of the analytical results.
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A variety of chemical suppliers offer Gabapentin-d4 for research purposes. The available

products differ in format (e.g., neat solid, pre-dissolved solution), quantity, and purity. The

following table summarizes the offerings from several prominent commercial suppliers.

Researchers are advised to request a certificate of analysis from the supplier to verify the purity

and isotopic enrichment of the specific lot they intend to purchase.

Supplier
Catalog
Number

Format
Available
Quantities

Purity

LGC Standards
TRC-KIT1237-

5X1ML

100 µg/mL in

Methanol
5 x 1 mL Not Specified

Cayman

Chemical
18254 Solid 500 µg, 1 mg ≥95%[1][2]

MedchemExpres

s
HY-A0057S Solid

1 mg, 5 mg, 10

mg
99.44%[3]

Simson Pharma

Limited
G010012 Solid Inquire for details

Accompanied by

Certificate of

Analysis[4]

EvitaChem EVT-1479180 Solid Inquire for details >95% (HPLC)[5]

Experimental Protocol: Quantification of Gabapentin
in Human Plasma using Gabapentin-d4 by LC-
MS/MS
The following protocol is a representative example of a validated bioanalytical method for the

quantification of gabapentin in human plasma using Gabapentin-d4 as an internal standard.

This method is suitable for pharmacokinetic and bioequivalence studies.[6][7][8][9][10]

1. Materials and Reagents:

Gabapentin analytical standard

Gabapentin-d4 (internal standard)
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Ultrapure water

Human plasma (drug-free)

2. Preparation of Stock and Working Solutions:

Gabapentin Stock Solution (1 mg/mL): Accurately weigh and dissolve gabapentin in

methanol.

Gabapentin-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Gabapentin-d4 in

methanol.

Gabapentin Working Solutions: Prepare a series of working solutions by serially diluting the

gabapentin stock solution with 50% methanol to create calibration standards and quality

control (QC) samples.

Gabapentin-d4 Working Solution (Internal Standard): Dilute the Gabapentin-d4 stock

solution with methanol to a final concentration of 100 ng/mL.

3. Sample Preparation (Protein Precipitation):[7]

To 100 µL of human plasma sample (calibration standard, QC, or unknown sample), add 20

µL of the Gabapentin-d4 working solution (100 ng/mL).

Vortex mix for 10 seconds.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.
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Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried residue in 200 µL of the mobile phase.

Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

Liquid Chromatography (LC) System: A high-performance liquid chromatography system

capable of delivering a stable and reproducible gradient.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is commonly used.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Flow Rate: 0.3 mL/min.

Gradient: A typical gradient would start with a low percentage of mobile phase B, which is

then ramped up to elute the analytes, followed by a re-equilibration step.

Injection Volume: 5-10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Gabapentin: m/z 172.1 → 154.1[8]

Gabapentin-d4: m/z 176.1 → 158.1

5. Data Analysis:
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The peak areas of gabapentin and Gabapentin-d4 are integrated.

A calibration curve is constructed by plotting the ratio of the peak area of gabapentin to the

peak area of Gabapentin-d4 against the nominal concentration of the calibration standards.

The concentration of gabapentin in the unknown samples is determined by interpolating their

peak area ratios from the calibration curve.

Visualizations
Logical Relationship of Internal Standard in Quantitative Bioanalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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